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Cat. No.: B611105 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols for the preparation of T-3775440
hydrochloride stock solutions for use in both in vitro and in vivo experimental settings. T-
3775440 hydrochloride is a potent and irreversible inhibitor of Lysine-Specific Demethylase 1

(LSD1), a key enzyme in epigenetic regulation.[1][2][3][4][5] Proper preparation and storage of

this compound are critical for ensuring experimental reproducibility and accuracy. This guide

summarizes the chemical properties of T-3775440 hydrochloride and offers step-by-step

instructions for solubilization and storage.

Introduction to T-3775440 Hydrochloride
T-3775440 is a small molecule inhibitor that irreversibly targets LSD1 (also known as KDM1A)

with high selectivity, exhibiting an IC50 value of 2.1 nM.[1][2] LSD1 is a flavin adenine

dinucleotide (FAD)-dependent histone demethylase that primarily removes methyl groups from

mono- and di-methylated lysine 4 of histone H3 (H3K4me1/2), a modification generally

associated with transcriptional repression.[3] By inhibiting LSD1, T-3775440 disrupts the

formation of repressive chromatin complexes, leading to the transdifferentiation and impaired

growth of certain cancer cells, particularly in acute myeloid leukemia (AML).[3][6][7][8][9] The

compound has been shown to disrupt the interaction between LSD1 and Growth Factor

Independent 1B (GFI1B), a transcription factor crucial for the differentiation of erythroid and

megakaryocytic lineages.[2][3]
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Chemical and Physical Properties
A clear understanding of the physicochemical properties of T-3775440 hydrochloride is

essential for its effective use in experiments.

Property Value Reference

Molecular Formula C18H23ClN4O [1][4][10]

Molecular Weight 346.85 g/mol [1][4][5][10]

CAS Number 1422535-52-1 [1][4][5]

Appearance Light yellow to yellow solid [1]

Stock Solution Preparation Protocols
The choice of solvent and preparation method depends on the intended application, i.e., in vitro

cell-based assays or in vivo animal studies. It is crucial to use high-purity solvents to avoid

introducing contaminants that could affect experimental outcomes.

In Vitro Stock Solution (for Cell Culture)
For most cell-based assays, Dimethyl Sulfoxide (DMSO) is the recommended solvent for

preparing a high-concentration stock solution.

Materials:

T-3775440 hydrochloride powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Protocol:
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Pre-handling: Before opening, gently centrifuge the vial of T-3775440 hydrochloride powder

to ensure all the solid is at the bottom.

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the vial to

achieve the desired stock concentration. Note that hygroscopic DMSO can significantly

impact solubility, so using a newly opened bottle is recommended.[1][2]

Dissolution: Vortex the solution thoroughly to ensure complete dissolution. If necessary, brief

sonication in a water bath can aid in dissolving the compound.[11][12]

Sterilization: While the high concentration of DMSO is generally self-sterilizing, for sensitive

applications, the stock solution can be filtered through a 0.22 µm syringe filter compatible

with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

tubes to avoid repeated freeze-thaw cycles.[1][2]

Solubility Data for In Vitro Use:

Solvent Solubility Notes

DMSO ≥ 30.18 mg/mL (87.01 mM)
Use newly opened, anhydrous

DMSO for best results.[1]

Water 8.33 mg/mL (24.02 mM)

Requires sonication and

warming to 60°C for

dissolution.[1]

Important Considerations for Cell Culture:

The final concentration of DMSO in the cell culture medium should typically be kept below

0.5% to avoid cytotoxicity, though this can be cell-line dependent.[13]

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

In Vivo Stock Solution (for Animal Studies)
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For administration to animals, a more complex vehicle is often required to ensure solubility and

bioavailability. Below are established protocols for preparing T-3775440 hydrochloride for in

vivo use.

Materials:

T-3775440 hydrochloride powder

Dimethyl Sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% NaCl in sterile water)

Corn Oil

20% Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) in Saline

Sterile tubes and syringes

Protocol 1: DMSO/PEG300/Tween-80/Saline Formulation

This formulation is suitable for achieving a clear solution for administration.

Prepare a concentrated stock of T-3775440 in DMSO (e.g., 25 mg/mL).

In a sterile tube, add 10% of the final volume from the DMSO stock solution.

Add 40% of the final volume of PEG300 and mix thoroughly.

Add 5% of the final volume of Tween-80 and mix until the solution is homogeneous.

Add 45% of the final volume of saline to reach the desired final concentration and volume.

Mix well.

Protocol 2: DMSO/SBE-β-CD Formulation
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Prepare a concentrated stock of T-3775440 in DMSO.

In a sterile tube, add 10% of the final volume from the DMSO stock solution.

Add 90% of the final volume of a 20% SBE-β-CD in saline solution. Mix thoroughly.

Protocol 3: DMSO/Corn Oil Formulation

Prepare a concentrated stock of T-3775440 in DMSO.

In a sterile tube, add 10% of the final volume from the DMSO stock solution.

Add 90% of the final volume of corn oil. Mix vigorously to ensure a uniform suspension.

Solubility Data for In Vivo Formulations:

Formulation Solubility Appearance

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (7.21 mM) Clear solution

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (7.21 mM) Clear solution

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (7.21 mM) Clear solution

Data sourced from MedChemExpress.[1]

Storage and Stability
Proper storage is critical to maintain the activity of T-3775440 hydrochloride.
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Form
Storage
Temperature

Duration Notes

Solid Powder 4°C Short-term

Store under nitrogen,

away from moisture.

[1]

-20°C 3 years
For long-term storage.

[2]

Stock Solution in

Solvent
-20°C 1 month

Store under nitrogen,

away from moisture.

[1][2]

-80°C 6 months - 1 year

Recommended for

long-term storage to

maintain stability.[1][2]

Key Recommendations:

Avoid repeated freeze-thaw cycles of stock solutions.[1]

When stored at -80°C, use within 6 months to a year for optimal performance.[1][2]

If precipitation is observed in a thawed aliquot, gentle warming and vortexing may help to

redissolve the compound.

Visualized Protocols and Pathways
Experimental Workflow: Stock Solution Preparation
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Workflow for T-3775440 Hydrochloride Stock Solution Preparation

Initial Steps

In Vitro Protocol In Vivo Protocol

Start: T-3775440 HCl Powder

Weigh appropriate amount of powder

Dissolve in anhydrous DMSO Prepare concentrated stock in DMSO

Vortex / Sonicate to dissolve

Aliquot for single use

Store at -80°C

Mix with appropriate vehicle
(e.g., PEG300/Tween-80/Saline)

Prepare final formulation

Store as per stability data
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Simplified Mechanism of T-3775440 Action

T-3775440 HCl

LSD1 Enzyme

Inhibits

LSD1-GFI1B Complex

Disrupts Interaction

Demethylation

GFI1B Transcription Factor

Target Gene Repression
(e.g., Erythroid/Megakaryocytic genes)

Maintains

Histone H3 (H3K4me2)

Leads to

Transdifferentiation to
Granulomonocytic Lineage

Inhibition leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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